Cas no 59445-75-9 (Ethanone,1-(4-benzoyl-7-methoxy-2-benzofuranyl)-)
59445-75-9 structure
Product Name:Ethanone,1-(4-benzoyl-7-methoxy-2-benzofuranyl)-
CAS No:59445-75-9
MF:C18H14O4
MW:294.301365375519
CID:380759
PubChem ID:307205
Update Time:2025-04-19
Ethanone,1-(4-benzoyl-7-methoxy-2-benzofuranyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-(4-benzoyl-7-methoxy-2-benzofuranyl)-
- 1-(4-benzoyl-7-methoxy-1-benzofuran-2-yl)ethanone
- AC1L7AFO
- NSC205056
- NSC-205056
- DTXSID60308574
- 59445-75-9
-
- Inchi: 1S/C18H14O4/c1-11(19)16-10-14-13(8-9-15(21-2)18(14)22-16)17(20)12-6-4-3-5-7-12/h3-10H,1-2H3
- InChI Key: CNMCHCXWQPUHQU-UHFFFAOYSA-N
- SMILES: O1C(C(C)=O)=CC2C(C(C3C=CC=CC=3)=O)=CC=C(C1=2)OC
Computed Properties
- Exact Mass: 294.08922
- Monoisotopic Mass: 294.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 427
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 56.5Ų
Experimental Properties
- PSA: 56.51
- LogP: 3.87500
Ethanone,1-(4-benzoyl-7-methoxy-2-benzofuranyl)- Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Kevin M. Koo,Abu Ali Ibn Sina,Laura G. Carrascosa,Muhammad J. A. Shiddiky Analyst, 2014,139, 6178-6184
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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